Cas no 374538-00-8 (3-Bromobenzeneboronic acid N-methyldiethanolamine cyclic ester)

• Product Name: 3-Bromobenzeneboronic acid N-methyldiethanolamine cyclic ester
• CAS No: 374538-00-8
• MF: C₁₁H₁₅BBrNO₂
• MW: 283.957302331924
• MDL: MFCD02093962
• CID: 92813
• PubChem ID: 10039503
• Update Time: 2025-04-18

3-Bromobenzeneboronic acid N-methyldiethanolamine cyclic ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzeneboronic acid N-methyldiethanolamine cyclic ester
• 3-BROMOBENZENEBORONIC ACID N-METHYLDIETHANOLAMINE ESTER
• 2-(3-bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane
• D86908
• CS-0128898
• 374538-00-8
• ZPA53800
• MFCD02093962
• A823662
• DTXSID70434631
• FT-0615199
• AS-55781
• AKOS024284794

• MDL： MFCD02093962
• Inchi： 1S/C11H15BBrNO2/c1-14-5-7-15-12(16-8-6-14)10-3-2-4-11(13)9-10/h2-4,9H,5-8H2,1H3
• InChI Key： CYGPBFLFZQMUBN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B2OCCN(C)CCO2)=C1

Computed Properties

• Exact Mass: 283.03800
• Monoisotopic Mass: 283.03792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 128-129°C
• Boiling Point: 374.8±37.0 °C at 760 mmHg
• Flash Point: 180.4±26.5 °C
• Refractive Index: 1.553
• PSA: 21.70000
• LogP: 1.06080
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromobenzeneboronic acid N-methyldiethanolamine cyclic ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters